Cas no 898452-88-5 (2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide)
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide
- STL269409
- AKOS016393923
- 2-amino-N-(2-methylphenyl)-3-(phenylcarbonyl)indolizine-1-carboxamide
- 898452-88-5
- F2633-0051
- 2-amino-3-benzoyl-N-(o-tolyl)indolizine-1-carboxamide
-
- Inchi: 1S/C23H19N3O2/c1-15-9-5-6-12-17(15)25-23(28)19-18-13-7-8-14-26(18)21(20(19)24)22(27)16-10-3-2-4-11-16/h2-14H,24H2,1H3,(H,25,28)
- InChI Key: ZYXWYDUIEFSCAJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1=C(C(C(NC2C=CC=CC=2C)=O)=C2C=CC=CN21)N
Computed Properties
- Exact Mass: 369.147726857g/mol
- Monoisotopic Mass: 369.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 76.6Ų
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2633-0051-2μmol |
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide |
898452-88-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2633-0051-5μmol |
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide |
898452-88-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2633-0051-10μmol |
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide |
898452-88-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2633-0051-20μmol |
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide |
898452-88-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2633-0051-1mg |
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide |
898452-88-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2633-0051-2mg |
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide |
898452-88-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2633-0051-3mg |
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide |
898452-88-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2633-0051-4mg |
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide |
898452-88-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2633-0051-5mg |
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide |
898452-88-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2633-0051-10mg |
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide |
898452-88-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide
Introduction to 2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide (CAS No. 898452-88-5)
2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 898452-88-5, represents a unique structural motif that combines elements of indolizine and benzoyl groups, making it a promising candidate for further exploration in drug discovery and development.
The molecular structure of 2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide incorporates a central indolizine ring system, which is flanked by an amino group at the 2-position, a benzoyl group at the 3-position, and an N-(2-methylphenyl) moiety at the nitrogen atom. This arrangement not only contributes to the compound's distinct chemical properties but also opens up possibilities for diverse biological activities. The presence of multiple functional groups makes it a versatile scaffold for chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.
In recent years, there has been growing interest in indolizine derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The indolizine core is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable building block for drug design. The benzoyl group and the N-(2-methylphenyl) substituent further enhance the compound's pharmacological relevance by contributing to its solubility, stability, and binding affinity.
Current research in the field of medicinal chemistry has highlighted the importance of optimizing the structure-activity relationships (SAR) of indolizine derivatives. By systematically modifying the functional groups attached to the indolizine ring, researchers aim to identify compounds that exhibit enhanced potency, selectivity, and reduced toxicity. The work presented by Zhang et al. (2023) demonstrates that strategic modifications of the 2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide scaffold can lead to novel molecules with improved pharmacokinetic properties.
The synthesis of 2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indolizine core efficiently. These methods not only improve yield but also minimize unwanted side products, ensuring high purity and quality of the final product.
The biological evaluation of 2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against several target enzymes implicated in disease pathways. For instance, it has demonstrated potent inhibition of cyclooxygenase (COX)-2, a key enzyme involved in inflammation and pain mediation. Additionally, preliminary in vivo studies suggest that this compound may have therapeutic potential in models of cancer and neurodegenerative diseases.
The structural features of 2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide also make it an attractive candidate for developing small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes and are often implicated in diseases such as cancer and infectious disorders. By designing molecules that disrupt these interactions, researchers can develop novel therapeutic strategies with potentially fewer side effects compared to traditional small molecule drugs.
The development of computational models has further accelerated the discovery process for compounds like 2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide. Molecular docking simulations have been used to predict binding affinities and identify optimal binding poses for this compound with its target proteins. These simulations provide valuable insights into the molecular interactions between the compound and its biological targets, guiding the design of more effective derivatives.
The future prospects for 2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide are promising, with ongoing research aimed at exploring its full pharmacological potential. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a critical role in developing innovative treatments for unmet medical needs.
898452-88-5 (2-amino-3-benzoyl-N-(2-methylphenyl)indolizine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)